5-methyl-N-(3-methylphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C13H13N5/c1-9-4-3-5-11(6-9)17-12-7-10(2)16-13-14-8-15-18(12)13/h3-8,17H,1-2H3
• InChI Key: AFXOHYVPQNSFJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC(=NC3=NC=NN23)C
• Molecular Formula: C13H13N5
• Molecular Weight: 239.28 g/mol

Description

Synthesis Analysis

The synthesis of related triazolopyrimidin derivatives involves multi-component reactions, such as the three-component condensation of 1H-1,2,4-triazol-3-amine with aromatic aldehydes and acetone in the presence of TsOH, leading to the formation of derivatives with potential antimicrobial and antifungal activities (Komykhov et al., 2017). Another method includes a solution-phase parallel synthetic approach utilizing aza-Wittig reactions and subsequent reactions with various amines and alcohols, indicating a versatile methodology for synthesizing 5-substituted derivatives (Sun et al., 2011).

Molecular Structure Analysis

The crystal structure of a closely related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, was determined through X-ray diffraction, revealing its molecular arrangement and confirming its structure via IR, 1H NMR, and element analysis (Jiu-fu et al., 2015).

Chemical Reactions and Properties

The chemical transformations of triazolopyrimidines have been explored, with studies detailing reactions under various conditions. For instance, the synthesis of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryaminopyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amines) demonstrates the versatility of these compounds in undergoing bis-cyclization, leading to novel derivatives with potential as inhibitors of enzymes like 15-lipoxygenase (Asghari et al., 2016).

Physical Properties Analysis

The physical properties of triazolopyrimidines are closely related to their molecular structure, which can be characterized by techniques such as NMR and X-ray diffraction. These studies provide insights into the stability and electronic nature of the molecules, which are crucial for understanding their reactivity and potential applications.

Chemical Properties Analysis

The chemical properties, including reactivity and stability of triazolopyrimidines, are influenced by their specific substitutions and functional groups. Research shows that these compounds can participate in various chemical reactions, offering pathways to synthesize a wide range of derivatives with diverse biological activities. The synthesis in supercritical carbon dioxide presents an environmentally friendly approach, indicating high conversion rates and highlighting the compound's potential for green chemistry applications (Baklykov et al., 2019).

Scientific Research Applications

Antimicrobial and Antifungal Activities

5-Aryl-7-methyl-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ols, related to the chemical compound , have been synthesized and investigated for their antimicrobial and antifungal activities. This research suggests potential applications in treating infections caused by microorganisms (Komykhov et al., 2017).

Tuberculostatic Activity

Structural analogs of this compound have been evaluated for their tuberculostatic activity, indicating its potential use in treating tuberculosis. The study explored various analogs to understand structure-activity relationships (Titova et al., 2019).

Synthesis in Supercritical Carbon Dioxide

A study focused on the synthesis of a related compound, 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, in supercritical carbon dioxide, an intermediate in the synthesis of the antiviral drug Triazid®. This method could offer an environmentally friendly and efficient synthesis route (Baklykov et al., 2019).

Nitration Studies

Research on the nitration of azolo[1,5-a]pyrimidin-7-amines, including compounds similar to the one , has been conducted. This study provides insight into the chemical behavior of these compounds under various conditions, which is essential for developing new synthetic routes and derivatives (Gazizov et al., 2020).

Spectroscopic Characterization and Antibacterial Activity

Another study synthesized a novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring and characterized it using various spectroscopic techniques. The antibacterial activity of this compound was evaluated, showing effectiveness against Gram-positive and Gram-negative microbial strains (Lahmidi et al., 2019).